Cas no 954075-79-7 (2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide)

2-(2-{(4-Methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide is a specialized organic compound featuring a thiazole core functionalized with a 4-methylphenylmethylsulfanyl group and an acetamide linker to a 4-sulfamoylphenylethyl moiety. This structure suggests potential applications in medicinal chemistry, particularly as a scaffold for enzyme inhibition or receptor modulation due to the presence of the sulfonamide group, known for its bioactivity. The thiazole ring enhances stability and may contribute to binding affinity. The compound’s modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its well-defined synthetic route ensures reproducibility for research and development purposes.
2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide structure
954075-79-7 structure
Product Name:2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide
CAS No:954075-79-7
MF:C21H23N3O3S3
MW:461.620620965958
CID:6554057
Update Time:2025-05-19

2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide
    • 2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
    • Inchi: 1S/C21H23N3O3S3/c1-15-2-4-17(5-3-15)13-28-21-24-18(14-29-21)12-20(25)23-11-10-16-6-8-19(9-7-16)30(22,26)27/h2-9,14H,10-13H2,1H3,(H,23,25)(H2,22,26,27)
    • InChI Key: UYEXTMZRKFDHNS-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CC=C(S(N)(=O)=O)C=C1)(=O)CC1=CSC(SCC2=CC=C(C)C=C2)=N1

2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide Pricemore >>

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Additional information on 2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide

Recent Advances in the Study of 2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide (CAS: 954075-79-7)

The compound 2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide (CAS: 954075-79-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which include a thiazole core and a sulfamoylphenyl moiety. These structural elements are believed to contribute to its biological activity, particularly in modulating specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against carbonic anhydrase isoforms, suggesting its potential utility in treating conditions such as glaucoma and certain types of cancer.

In addition to its enzymatic inhibition properties, preliminary in vitro and in vivo studies have shown that 2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide may also possess anti-inflammatory and anti-proliferative effects. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced inflammatory markers in murine models, further supporting its potential as a multi-target therapeutic agent.

The synthesis of this compound has also been optimized in recent years. A 2022 study in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which could facilitate its further development and commercialization. The study emphasized the importance of the methylphenylmethylsulfanyl group in enhancing the compound's stability and bioavailability.

Despite these promising findings, challenges remain. For instance, the compound's pharmacokinetic profile and long-term safety data are still under investigation. Ongoing clinical trials are expected to provide more insights into its therapeutic potential and possible side effects. Researchers are particularly interested in its selectivity for specific carbonic anhydrase isoforms, which could minimize off-target effects.

In conclusion, 2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-2-(4-sulfamoylphenyl)ethylacetamide (CAS: 954075-79-7) represents a promising candidate for further drug development. Its unique structural and functional properties make it a valuable subject of study in the fields of enzymology, oncology, and inflammation research. Future studies should focus on elucidating its full mechanistic profile and optimizing its therapeutic efficacy.

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